Cas no 1715-86-2 (7-Dehydro Desmosterol)

7-Dehydro Desmosterol Properties

Names and Identifiers

• Cholesta-5,7,24-trien-3-ol,(3b)-
• (3S,9R,10R,13S,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• 7-Dehydro Desmosterol
• 7,8-Didehydrodesmosterol
• cholesta-5,7,24-trien-3-ol
• cholesta-5,7,24-trienol
• Cholesta-5,7,24-trien-3β-ol
• Cholesta-5,7,24-triene-3β-ol
• Cholesta-5,7,24(25)-trien-3β-ol
• (3β)-Cholesta-5,7,24-trien-3-ol
• cholesta-5,7,24-trien-3 beta-ol
• Q2818195
• LMST01010121
• cholest-5,7,24-trien-3beta-ol
• 7-Dehydro-desmosterol
• 5alpha-cholesta-5,7,24-trien-3beta-ol
• RUSSPKPUXDSHNC-DDPQNLDTSA-N
• 24-Dehydroprovitamin D3
• 1715-86-2
• SCHEMBL188300
• (3beta)-cholesta-5,7,24-trien-3-ol
• (3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• Cholesta-5,7,24-triene-3beta-ol
• Cholesta-5,7,24-trien-3-ol, (3beta)-
• NS00125149
• Cholesta-5,7,24-trien-3beta-ol
• CHEBI:27910
• DTXSID801028219
• C05107
• 7-Dehydrodesmosterol
• cholesta-5,7,24-trien-3-beta-ol
• cholesta-5,7,24-trien-3beta-ol
• 24-dehydroprovitamin D3
• +Expand

• InChIKey： RUSSPKPUXDSHNC-DDPQNLDTSA-N
• Inchi： InChI=1S/C27H42O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h7,9-10,19,21,23-25,28H,6,8,11-17H2,1-5H3/t19-,21+,23-,24+,25+,26+,27-/m1/s1
• SMILES： C/C(=C/CC[C@H]([C@H]1CC[C@H]2C3=CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)O)C)/C

Computed Properties

• Exact Mass: 382.32400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 382.324
• Heavy Atom Count: 28
• Complexity: 693
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.5
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 7.22890
• PSA: 20.23000
• Refractive Index: 1.546
• Boiling Point: 496.6°Cat760mmHg
• Flash Point: 212.3°C
• Density: 1.01